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Compound of Interest

Compound Name: 3-(4-Bromobenzoyl)thiophene

Cat. No.: B069367

An In-depth Technical Guide to the Molecular Weight of 3-(4-bromobenzoyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular weight of 3-(4-
bromobenzoyl)thiophene, a heterocyclic ketone of significant interest in medicinal chemistry
and materials science. Moving beyond a simple numerical value, this document details the
theoretical basis for its molecular weight, including isotopic abundance considerations, and
outlines the principal analytical methodologies for its empirical validation. We present detailed,
field-proven protocols for Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
spectroscopy, and High-Performance Liquid Chromatography (HPLC), framed within the
context of ensuring scientific integrity and regulatory compliance. The causality behind
experimental choices is explained, establishing a self-validating framework for the
characterization of this and similar molecules. This guide serves as an authoritative resource
for professionals requiring a robust understanding of how a fundamental property like
molecular weight is determined, validated, and applied in the context of advanced scientific
research and drug development.

Introduction

Thiophene and its derivatives represent a class of "privileged" heterocyclic scaffolds in modern
pharmacology and materials science.[1][2] Their structural resemblance to benzene allows
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them to act as bioisosteres, while the presence of the sulfur heteroatom imparts unique
physicochemical properties that can enhance biological activity and refine material
characteristics.[2][3] Within this important class of compounds lies 3-(4-
bromobenzoyl)thiophene, a molecule that combines the thiophene nucleus with a brominated
benzoyl group. This structure is a versatile intermediate, with the bromine atom providing a
reactive handle for cross-coupling reactions and the ketone linkage offering a site for further
functionalization.[4]

The successful synthesis and application of any chemical entity begin with its unambiguous
identification and characterization. A cornerstone of this characterization is the precise and
accurate determination of its molecular weight. This parameter is fundamental to confirming
chemical identity, calculating reaction stoichiometry, and meeting the stringent purity
requirements for pharmaceutical development. This guide provides an in-depth exploration of
the molecular weight of 3-(4-bromobenzoyl)thiophene, from its theoretical calculation to its
rigorous experimental confirmation.

Section 1: Core Physicochemical Properties

The foundational identity of 3-(4-bromobenzoyl)thiophene is established by its molecular
formula and corresponding molecular weight. These properties, along with its CAS number for
unequivocal identification in databases, are summarized below.

Property Value Source

(4-Bromophenyl)(thiophen-3-

Chemical Name IUPAC
yl)methanone

Synonym 3-(4-Bromobenzoyl)thiophene Common

CAS Number 52739-96-9

Molecular Formula C11H7BroOSs [5]

Average Molecular Weight 267.14 g/mol [5]

Monoisotopic Mass 265.9452 u Calculated
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Section 2: Theoretical Molecular Weight and
Isotopic Complexity

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
However, for precise analytical techniques like mass spectrometry, it is crucial to distinguish
between average molecular weight and monoisotopic mass.

o Average Molecular Weight (Molar Mass): This is calculated using the weighted average of
the natural abundances of all stable isotopes of each element. For C11H7BrOS, this value is
approximately 267.14 g/mol and is used for stoichiometric calculations in bulk chemical
reactions.

» Monoisotopic Mass: This is calculated using the mass of the most abundant stable isotope
for each element (12C, tH, 7°Br, 160, 32S). This value, 265.9452 u, corresponds to the
molecule composed entirely of the most common isotopes and is the primary mass observed
in high-resolution mass spectrometry.

A critical feature of 3-(4-bromobenzoyl)thiophene's mass spectrum is the presence of
bromine. Bromine has two stable isotopes with nearly equal natural abundance: 7°Br (50.69%)
and 81Br (49.31%). This results in a characteristic isotopic pattern in the mass spectrum, with
two major peaks separated by approximately 2 mass units (M+ and M+2) of nearly equal
intensity. This signature is an invaluable diagnostic tool for confirming the presence and
number of bromine atoms in a molecule.
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Diagram showing the relationship between molecular formula and mass spectrometry data.

Section 3: Experimental Validation Workflow
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Confirming the molecular weight and structure of a synthesized compound like 3-(4-
bromobenzoyl)thiophene is a multi-step process that ensures scientific rigor. Each step
validates the next, creating a trustworthy and robust characterization package. The typical
workflow involves purification, followed by structural and mass confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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